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Compound of Interest

Compound Name: Gelusil
CAS No.: 8077-28-9
Cat. No.: B1227678
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory materials is a critical component of safety and regulatory compliance. This document
provides essential, step-by-step guidance for the safe and compliant disposal of Gelusil®, an
over-the-counter antacid. Adherence to these procedures will help ensure a safe laboratory
environment and minimize environmental impact.

Gelusil®'s primary active ingredients are Aluminum Hydroxide, Magnesium Hydroxide, and
Simethicone. According to their Safety Data Sheets (SDS), these components are not classified
as hazardous waste. However, proper disposal is still necessary to prevent environmental
contamination and ensure workplace safety.

Quantitative Data Summary

The following table summarizes the key characteristics of Gelusil®'s active ingredients
relevant to disposal considerations.
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. . . Key Disposal
Active Ingredient Chemical Formula . .
Considerations

Dispose of in accordance with
Aluminum Hydroxide Al(OH)3 local and national regulations.

[1]2]

Can be sent to a licensed
] ] chemical destruction facility or
Magnesium Hydroxide Mg(OH)2 o )
incinerated with flue gas

scrubbing.[3]

Dispose of at an appropriate
treatment and disposal facility

Simethicone (C2H6s0OSIi)N-(SiO2)m o ) )
in line with applicable laws.[4]

[5]

Disposal Protocol for Gelusil® in a Laboratory

The recommended procedure for disposing of expired or unused Gelusil® in a professional

laboratory setting is as follows:

o Consult Local Regulations: Before proceeding, always consult your institution's specific
waste disposal protocols and local environmental regulations. These guidelines will
supersede any general recommendations.

e Segregation: Do not mix Gelusil® with hazardous chemical waste streams. It should be
segregated as non-hazardous pharmaceutical waste.

e Collection:

o Designate a clearly labeled, sealed container for the collection of non-hazardous
pharmaceutical waste, including Gelusil® tablets or liquid.

o The container should be stored in a secure, designated area away from active

workstations.
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» Deactivation (for solid forms): To prevent misuse or accidental ingestion, it is best practice to
render the tablets unrecoverable. This can be achieved by:

o Removing the tablets from their original packaging.

o Mixing them with an inert and undesirable substance, such as used coffee grounds or Kitty
litter.

o Placing the mixture in a sealed bag or container.

» Professional Disposal Service: The most compliant and environmentally sound method of
disposal for a laboratory is to use a licensed pharmaceutical waste disposal service.[6]
These services are equipped to handle and incinerate non-hazardous pharmaceuticals in
accordance with regulations.[7]

e Avoid Prohibited Disposal Methods:

o Do Not Flush: Do not dispose of Gelusil® down the drain or toilet.[6][8] Wastewater
treatment facilities are often not equipped to filter out pharmaceutical compounds, which
can lead to environmental contamination.[7]

o Do Not Place in General Trash (without deactivation): While household disposal guidelines
may permit placing deactivated medication in the trash, in a laboratory setting, it is best
practice to use a dedicated pharmaceutical waste stream to ensure a clear chain of
custody and proper disposal.[9][10][11]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Gelusil® in a laboratory environment.
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Is Gelusil® classified as

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Gelusil®.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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